Cas no 2179723-62-5 (N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide)

• Product Name: N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide
• CAS No: 2179723-62-5
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5409473
• Update Time: 2025-07-31

N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide

• Inchi： 1S/C13H18N4O/c1-3-13(18)16(2)11-6-5-9-17(10-11)12-7-4-8-14-15-12/h3-4,7-8,11H,1,5-6,9-10H2,2H3
• InChI Key： PTYUMEPSLWMZFQ-UHFFFAOYSA-N
• SMILES： C(N(C)C1CCCN(C2=NN=CC=C2)C1)(=O)C=C

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.8±38.0 °C(Predicted)
• pka: 5.48±0.19(Predicted)

Additional information on N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide

Comprehensive Overview of N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide (CAS No. 2179723-62-5)

The compound N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide (CAS No. 2179723-62-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine ring linked to a piperidine moiety and an acrylamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or neurotransmitter modulator, given its structural resemblance to bioactive molecules.

In recent years, the demand for novel small-molecule compounds like N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide has surged due to advancements in precision medicine and targeted therapy. This compound's CAS No. 2179723-62-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its pyridazinyl-piperidinyl scaffold is particularly noteworthy, as it mimics motifs found in FDA-approved drugs, suggesting potential for drug repurposing or lead optimization.

The synthesis of N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its propenamide side chain introduces reactivity that can be exploited for further derivatization, making it a versatile intermediate in medicinal chemistry. Researchers are also exploring its physicochemical properties, such as solubility and stability, to assess its suitability for in vivo studies.

From an industrial perspective, CAS No. 2179723-62-5 is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. Its structural complexity aligns with the growing trend of designing fragment-based libraries for hit identification. Additionally, its pyridazine core is a hotspot for hydrogen bonding interactions, which could enhance binding affinity in biological targets.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating sustainable synthesis routes for N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible chemical innovation.

In summary, N-Methyl-N-[1-(3-pyridazinyl)-3-piperidinyl]-2-propenamide (CAS No. 2179723-62-5) represents a fascinating intersection of organic synthesis, drug discovery, and materials science. Its multifaceted applications and structural elegance ensure its continued relevance in scientific literature and industrial pipelines.